Winter flounder 4

• bioactivity: Antibacterial, Antifungal
• sequence: GWGSIFKHGRHAAKHIGHAAVNHYL

Description

Winter Flounder 4 is a 25-amino acid antimicrobial peptide (AMP) isolated from the Winter Flounder ( Pseudopleuronectes americanus ) . It is a component of the fish's innate immune system and exhibits selective antimicrobial activity, showing potency against a range of Gram-negative bacteria, including Acinetobacter baumannii and Vibrio species . The peptide is believed to exert its bactericidal effect through mechanisms that involve disrupting the bacterial plasma membrane . A key and valuable area of research for WF4 is its synergistic potential. Studies show that this compound acts in synergy with other pleurocidin-family peptides. When combined with peptides that have low or no individual antimicrobial activity, WF4 contributes to potent, cooperative bactericidal effects that are greater than the sum of their parts . This synergy enhances the potency and broad-spectrum activity of the peptide mixture, making WF4 a critical candidate for investigating novel combination therapies aimed at overcoming antibiotic-resistant pathogens . As such, this peptide provides significant research value in the fields of immunology, antimicrobial discovery, and biophysics for developing new strategies against bacterial infections. This product is designated "For Research Use Only" (RUO) and is strictly not intended for diagnostic or therapeutic applications, nor for human use.

Discovery and Initial Academic Characterization of Winter Flounder 4 Wf4

Historical Context within Pleurocidin (B1576808) Research

The discovery of WF4 is rooted in the broader research efforts to identify and characterize pleurocidins, a family of antimicrobial peptides first isolated from the skin mucous secretions of the winter flounder (Pleuronectes americanus). ebi.ac.ukebi.ac.uk The inaugural member of this family, pleurocidin, was identified in 1997 and was found to be a 25-residue peptide with an amphipathic α-helical structure. ebi.ac.ukfrontiersin.org This structure is a common feature among many linear antimicrobial peptides and is critical to their function. ebi.ac.ukfrontiersin.org

Subsequent research focused on identifying additional pleurocidin-like peptides in the winter flounder and other flatfish species. asm.orgnih.gov This led to the discovery of a family of these peptides, each with unique sequences and properties. asm.orgnih.gov These investigations were driven by the hypothesis that the conserved flanking regions of the original pleurocidin gene could be used to amplify and identify novel, related antimicrobial peptides. nih.gov This approach proved successful, significantly expanding the known members of the pleurocidin family and providing a rich library of peptides for further study. nih.gov

Methodologies for Identification and Isolation of WF4

The identification of WF4 was achieved through a targeted molecular approach. Researchers utilized primers designed based on the conserved flanking regions of the known pleurocidin gene from the winter flounder. nih.gov These primers were used in polymerase chain reaction (PCR) to amplify genetic material from winter flounder tissues. nih.gov

A total of 35 PCR products were obtained from either genomic DNA or cDNA derived from skin or intestine mRNA. nih.gov The amplified sequences were then analyzed to predict which ones were likely to encode functional antimicrobial peptides. This prediction was based on several key characteristics, including the predicted peptide's net charge, its hydrophobicity, its relationship to the known flanking sequences, and its similarity to other known active peptides. nih.gov

From this analysis, twenty peptides were selected for chemical synthesis. nih.gov The purity of the synthesized peptides, including WF4, was confirmed using high-pressure liquid chromatography and mass spectrometry. nih.gov This systematic process of gene amplification, sequence analysis, and synthetic production allowed for the efficient identification and isolation of novel pleurocidin peptides like WF4. nih.gov

Nomenclature and Related Peptide Designations (e.g., NRC-06)

The naming convention for the newly discovered pleurocidin peptides reflects their origin and discovery sequence. Later studies on pleurocidin peptides isolated from various Atlantic flatfish species led to the designation "NRC" followed by a number (01 to 20). nih.govmdpi.com Within this system, the peptide originally identified as WF4 was also designated as NRC-06. nih.govasm.orgresearchgate.net Therefore, the terms Winter Flounder 4 (WF4) and NRC-06 are used interchangeably in scientific literature to refer to the same peptide. nih.govasm.orgresearchgate.net The original pleurocidin peptide is sometimes referred to as WF2 or NRC-04. nih.govresearchgate.net

This standardized nomenclature helps to avoid confusion and ensures clarity when referencing specific members of the expanding pleurocidin family.

Compound Information

Peptide Sequence and Properties

List of Mentioned Compounds

Genomic and Transcriptomic Analysis of Winter Flounder 4

Gene Cloning and Organization of the ple4 Locus

Genomic analysis of the winter flounder has unveiled that the genes encoding pleurocidin-like peptides, including WF4, are organized in clusters. nih.gov Sequence analysis of genomic clones has led to the identification of multiple genes and even pseudogenes within these clusters. nih.gov The gene designated for Winter flounder 4 is known as ple4. uniprot.org These clustered genes, while specifying peptides with varying sequences, share similar intron/exon boundaries, suggesting a common evolutionary origin through gene duplication events. nih.gov

Further investigation into the genomic structure reveals that the ple4 gene, like other pleurocidin (B1576808) genes, is composed of multiple exons and introns. researchgate.netmun.ca This organization is characteristic of many AMP genes in fish and other vertebrates. The presence of pseudogenes, which may have incorrect initiator codons or frameshifts, within these clusters points to a dynamic evolutionary history of gene duplication and diversification. nih.gov

Transcriptional Expression Patterns in Pseudopleuronectes americanus Tissues

The expression of the ple4 gene, along with other pleurocidin genes, exhibits a distinct tissue-specific pattern in the winter flounder. nih.govcapes.gov.br Studies utilizing reverse transcription-PCR (RT-PCR) have demonstrated that pleurocidin transcripts are not uniformly distributed throughout the fish's body. For instance, while some pleurocidin genes are predominantly expressed in the skin, a primary barrier against pathogens, others show higher expression levels in the intestine. capes.gov.br

More specifically, pleurocidin expression has been localized to the epithelial mucous cells of the skin and goblet cells of the small intestine. frontiersin.orgresearchgate.net In situ hybridization assays have further identified pleurocidin expression in eosinophilic granular cells within the gills, indicating a role for these peptides in mucosal immunity at various sites of potential pathogen entry. researchgate.net The expression of pleurocidin genes is also developmentally regulated, with transcripts being detectable in winter flounder larvae as early as 13 days post-hatch. capes.gov.brresearchgate.net Furthermore, gene expression can be influenced by environmental factors and immune challenges, such as exposure to lipopolysaccharide (LPS), a component of Gram-negative bacteria. nih.govbioone.org

Evolutionary Relationships within the Pleurocidin Gene Family

Phylogenetic analysis of the pleurocidin gene family reveals a fascinating evolutionary history characterized by gene duplication and diversification. The various pleurocidin peptides, including WF1, WF1a, WF2 (pleurocidin), WF3, and WF4, are all part of the broader teleost piscidin family of antimicrobial peptides. vulcanchem.com These peptides can be grouped into distinct clusters based on their sequence similarity. vulcanchem.com

One significant grouping includes Pleurocidin-like WF4 and pleurocidin (WF2), which share approximately 56% sequence identity. vulcanchem.commdpi.com Another cluster is represented by Pleurocidin-like peptide WF3. vulcanchem.com These relationships suggest that the different pleurocidin genes arose from a common ancestral gene through a series of duplication events, followed by divergence in their sequences and potentially their specific functions. nih.gov The presence of multiple, clustered pleurocidin genes supports the hypothesis of adaptive evolution, where a diverse arsenal (B13267) of antimicrobial peptides provides a robust defense against a wide range of pathogens. oregonstate.edu

Pre-propeptide Processing and Maturation Pathways of WF4

The synthesis of this compound follows a common pathway for many secreted peptides, beginning with the translation of its mRNA into a pre-propeptide. frontiersin.orgresearchgate.netnih.gov This precursor molecule is larger than the final, active peptide and undergoes a series of processing steps to reach maturity. uniprot.orgvulcanchem.com

The pre-propeptide of WF4 consists of three distinct domains: a signal peptide, a propeptide region, and the mature peptide sequence. uniprot.orgresearchgate.net The N-terminal signal peptide, which is typically hydrophobic, directs the nascent polypeptide to the secretory pathway. uniprot.orgcapes.gov.br This signal peptide is then cleaved off by signal peptidases. researchgate.net

Following the signal peptide is the propeptide region. uniprot.org This segment is subsequently removed by propeptide convertases, which recognize specific cleavage sites. researchgate.net This final cleavage event releases the mature, biologically active this compound peptide. frontiersin.orgresearchgate.netresearchgate.net The entire pre-propeptide of WF4 is 68 amino acids in length, with the signal peptide comprising residues 1-22, the mature peptide residues 23-47, and the propeptide residues 48-68. uniprot.org

Structural Elucidation and Conformational Dynamics of Winter Flounder 4

Application of Solution Nuclear Magnetic Resonance (NMR) Spectroscopy

Solution NMR spectroscopy has been a pivotal technique in characterizing the structure and dynamics of winter flounder AFP in aqueous environments. nih.gov Early one-dimensional ¹H- and ¹³C-NMR studies confirmed that the protein remains folded as temperatures are lowered, with evidence suggesting it becomes even more α-helical near freezing temperatures. researchgate.net

The first complete solution structure determination by NMR was achieved for a synthetic, functional analogue of the HPLC-6 isoform. nih.gov In this study, the four threonine residues were replaced by valine, and two Lys-Glu salt bridges were introduced to create the VVVV2KE mutant. This work provided the first complete sequence-specific resonance assignments for any Type I AFP. nih.govebi.ac.uk

Determination of Three-Dimensional Structure in Membrane-Mimetic Environments

The interaction of winter flounder AFP with cell membranes is an important aspect of its function, particularly in the context of cryopreservation. To study its structure in environments that mimic a biological membrane, researchers have employed micelle systems, such as sodium dodecyl sulfate (B86663) (SDS) and dodecylphosphocholine (B1670865) (DPC). acs.orgfigshare.com

Using a combination of circular dichroism (CD) and NMR spectroscopy, studies have shown strong evidence of interaction between the winter flounder AFP (wfAFP) and these membrane models. acs.orgfigshare.com These biophysical techniques, corroborated by molecular dynamics simulations, reveal that the protein can actively associate with membrane systems. The data suggest that in these membrane-mimetic environments, the AFP is dynamic and can adopt various conformations, which may contribute to the fluidity of the system. acs.org

Analysis of Secondary Structural Elements

The secondary structure of the winter flounder antifreeze protein is overwhelmingly α-helical. mun.ca Circular dichroism (CD) spectra consistently show the characteristic signature of an α-helix, with studies indicating that the helical content can exceed 85% at or near its functional temperature of -1°C. researchgate.net The most abundant isoform, HPLC-6, is a single, continuous α-helix that is 37 residues long. researchgate.netnih.gov This high helical content is remarkable for a relatively short, single-chain polypeptide in aqueous solution and is stabilized by several factors, including internal hydrogen bonds and salt-bridge interactions. nih.gov

The protein's composition is notable for its high alanine (B10760859) content, which exceeds 60% of the sequence. nih.gov Alanine is known for its high helix-forming propensity, contributing significantly to the stability of the secondary structure. tudelft.nl The structure is further defined by a repeating 11-amino acid motif (Thr-X₂-Asx-X₇), where X is typically alanine. researchgate.net This regular repeat places key residues on one face of the helix, which is critical for its function.

Table 1: Secondary Structure Characteristics of Winter Flounder AFP (HPLC-6)

Property	Description	Reference
Dominant Secondary Structure	α-helix	mun.ca
Helical Content	>85% near 0°C	researchgate.net
Length	37 amino acids	researchgate.netnih.gov
Key Motif	Three 11-amino acid repeats (Thr-X₂-Asx-X₇)	researchgate.net

Investigation of Conformational Flexibility and Dynamic Properties

While the winter flounder AFP maintains a stable α-helical backbone, it is not a rigid rod. Molecular dynamics simulations and NMR studies have revealed significant conformational flexibility. scispace.comnih.gov Simulations have shown a notable bending in the middle of the polypeptide chain at room temperature. nih.gov This flexibility is thought to arise from a combination of factors, including competition for hydrogen bonding involving the side chain of Threonine-24 and strain induced by a salt bridge between Lysine-18 and Glutamate-22. nih.gov

Structure-Function Correlates Derived from Directed Mutagenesis and Peptide Modification Studies

Site-directed mutagenesis has been an invaluable tool for dissecting the relationship between the structure of the winter flounder AFP and its antifreeze activity. nih.govroyalsocietypublishing.org These studies have primarily focused on the residues of the putative ice-binding face. royalsocietypublishing.org The ice-binding surface is composed of the regularly spaced threonine and neighboring aspartate/asparagine residues, which are aligned on one side of the α-helix. researchgate.net

Mutations introduced into skin-type AFPs from winter flounder, which are naturally less active, provided further insights. Attempts to increase their activity by introducing the canonical ice-binding motifs surprisingly resulted in decreased activity, which correlated with a loss of α-helical content and thermal stability. nih.gov This underscores the delicate balance required to maintain the rigid helical structure necessary for presenting an effective ice-binding face. nih.gov

Table 2: Compound Names Mentioned

Compound Name
Alanine
Aspartate
Asparagine
Dodecylphosphocholine (DPC)
Glutamate
Lysine
Serine
Sodium dodecyl sulfate (SDS)
Threonine

Molecular Mechanisms of Antimicrobial Action of Winter Flounder 4

Interaction with Microbial Membranes

The initial and primary mode of action for many antimicrobial peptides, including pleurocidin (B1576808), is the disruption of the microbial cell membrane. mdpi.com This interaction is largely driven by the peptide's physicochemical properties.

Models of Membrane Permeabilization and Lysis

Pleurocidin's interaction with microbial membranes leads to permeabilization and eventual lysis through several proposed models. The specific mechanism can depend on factors such as the peptide-to-lipid ratio. mdpi.com The primary models associated with pleurocidin are:

Toroidal Pore Model: At higher concentrations, pleurocidin is thought to form toroidal pores. mdpi.com In this model, the peptides insert into the membrane and induce the lipid monolayers to bend continuously from the outer to the inner leaflet, creating a water-filled channel lined by both the peptides and the lipid head groups. mdpi.commdpi.com This structure disrupts the membrane's integrity, leading to the leakage of essential ions and molecules, ultimately causing cell death. mdpi.com

Carpet Model: At lower concentrations, pleurocidin may act via the carpet model. mdpi.com In this scenario, the peptides accumulate on the surface of the microbial membrane, forming a "carpet-like" layer. Once a threshold concentration is reached, the peptides disrupt the membrane in a detergent-like manner, causing micellization and disintegration of the bilayer without forming discrete pores. mdpi.com

Some evidence suggests that pleurocidin's mechanism may involve components of both the toroidal pore and carpet models. mdpi.com It has been shown that pleurocidin can translocate across model membranes and cause dye leakage from vesicles, which is consistent with pore formation. tandfonline.comtandfonline.com

Role of Amphipathicity in Membrane Association and Disruption

A key structural feature of pleurocidin is its amphipathic α-helical conformation. mdpi.comwikipedia.org This means that when the peptide folds into a helix, it has distinct hydrophobic and hydrophilic faces. mdpi.com This amphipathicity is crucial for its interaction with and disruption of microbial membranes. mdpi.com

The initial interaction is electrostatic, where the positively charged (cationic) residues on the hydrophilic face of the peptide are attracted to the negatively charged components of microbial membranes, such as anionic lipids. tandfonline.commdpi.com This electrostatic attraction facilitates the accumulation of the peptide on the bacterial surface.

Elucidation of Intracellular Targets and Biochemical Perturbations in Pathogens

While membrane disruption is a primary mechanism, a growing body of evidence indicates that pleurocidin and its derivatives can also translocate across the microbial membrane without causing immediate lysis and act on intracellular targets. nih.govrcsb.org This dual-action capability enhances its antimicrobial efficacy.

Modulation of Fungal Cellular Integrity and Viability

Pleurocidin also exhibits significant activity against fungal pathogens, such as Candida albicans. mdpi.comfrontiersin.org Its fungicidal mechanism involves both membrane disruption and the induction of intracellular processes leading to cell death. nih.gov

One of the key intracellular effects of pleurocidin in fungi is the induction of oxidative stress through the production of reactive oxygen species (ROS). mdpi.comjmb.or.kr The accumulation of ROS can damage cellular components, including proteins, lipids, and nucleic acids, and trigger apoptotic pathways. mdpi.comfrontiersin.org Studies have shown that pleurocidin can cause an upregulation of ROS in C. albicans, ultimately leading to apoptosis. mdpi.comjmb.or.kr

Furthermore, pleurocidin's interaction with the fungal plasma membrane disrupts its integrity, contributing to cell death. nih.gov Enantiomeric versions of pleurocidin, composed of D-amino acids, have been shown to be more active against C. albicans and more resistant to degradation by proteases, highlighting their therapeutic potential. mdpi.comnih.gov

Spectrum of Activity against Diverse Microbial Pathogens

Pleurocidin and its derivatives exhibit a broad spectrum of antimicrobial activity, targeting a wide range of Gram-positive and Gram-negative bacteria, as well as fungi. mdpi.comresearchgate.net This wide-ranging efficacy makes it a promising candidate for various therapeutic applications.

Research has demonstrated its effectiveness against numerous pathogens, including:

Gram-negative bacteria : Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Acinetobacter baumannii, and Vibrio species. mdpi.comfrontiersin.orgnews-medical.net

Gram-positive bacteria : Staphylococcus aureus (including methicillin-resistant strains, MRSA), Bacillus subtilis, Listeria monocytogenes, and Streptococcus species. mdpi.comfrontiersin.orgfrontiersin.org

Fungi : Various species of Candida, Saccharomyces cerevisiae, and Trichosporon beigelii. frontiersin.orggoogle.com

The potency of pleurocidin, often measured by its Minimum Inhibitory Concentration (MIC), varies depending on the specific microbial species. For example, its amidated form, pleurocidin-amide (Ple-a), has shown MIC values ranging from 0.5 to 16 µg/mL against Gram-negative bacteria and 4 to 32 µg/mL against Gram-positive bacteria. mdpi.com It is also effective against several multidrug-resistant (MDR) bacterial strains. mdpi.comnih.gov

Molecular Basis of Selectivity for Microbial versus Host Cells

The remarkable ability of pleurocidin NRC-04 to selectively target and eliminate microbial pathogens while leaving host cells unharmed is a cornerstone of its therapeutic potential. This selectivity is not coincidental but is rooted in the fundamental biophysical and biochemical differences between microbial and mammalian cell membranes.

Molecular dynamics simulations have provided granular insights into these interactions. acs.org Studies have shown that pleurocidin NRC-04 interacts strongly with anionic phospholipid bilayers, maintaining its α-helical structure, which is crucial for its function. acs.org In contrast, when adjacent to neutral model membranes, the peptide tends to lose its secondary structure. acs.org This structural integrity in the presence of bacterial-like membranes is a key determinant of its lytic activity.

Another critical factor contributing to selectivity is the presence of cholesterol in eukaryotic cell membranes. acs.org Cholesterol is largely absent in bacterial membranes. Molecular dynamics simulations have revealed that cholesterol molecules help to stabilize the eukaryotic membrane, making it more resistant to the disruptive actions of pleurocidin NRC-04. acs.org This reinforcing effect of cholesterol further diminishes the peptide's ability to permeabilize host cells.

The mode of action of pleurocidin NRC-04 at the membrane level also contributes to its selectivity. It is proposed to act via the "carpet" or "toroidal pore" models. mdpi.comfrontiersin.org In the carpet model, the peptides accumulate on the surface of the bacterial membrane, forming a detergent-like layer that eventually disrupts the membrane integrity. mdpi.com In the toroidal pore model, the peptides insert into the membrane, inducing the lipid monolayers to bend inward, forming a pore where the peptide and the lipid head groups line the channel. mdpi.com Both mechanisms are highly effective against the fluid and anionic nature of bacterial membranes but are less efficient against the more rigid and neutral composition of eukaryotic membranes.

Furthermore, some research suggests that at sublethal concentrations, pleurocidin and its derivatives can translocate across the bacterial membrane without causing immediate and extensive damage. nih.govnih.gov Once inside, they can interfere with essential intracellular processes such as DNA and RNA synthesis, ultimately leading to cell death. mdpi.comnih.govnih.gov This intracellular targeting provides an additional layer to its antimicrobial efficacy.

The table below summarizes the key molecular determinants of pleurocidin NRC-04's selectivity for microbial versus host cells.

Feature	Microbial Cells	Host (Eukaryotic) Cells	Basis of Selectivity
Membrane Surface Charge	Anionic (negatively charged) due to phospholipids (B1166683) like phosphatidylglycerol. acs.orgtandfonline.com	Zwitterionic (neutral) due to phospholipids like phosphatidylcholine in the outer leaflet. mdpi.comacs.org	Strong electrostatic attraction of the cationic peptide to the anionic microbial membrane. mdpi.comnih.gov
Membrane Composition	Lacks cholesterol.	Rich in cholesterol. acs.org	Cholesterol stabilizes the eukaryotic membrane, increasing its resistance to peptide-induced disruption. acs.org
Peptide Conformation	Maintains its amphipathic α-helical structure upon interaction. acs.org	Tends to lose its secondary structure. acs.org	The α-helical conformation is essential for membrane disruption.
Membrane Disruption	Susceptible to disruption via carpet or toroidal pore mechanisms. mdpi.comfrontiersin.org	More resistant to peptide-induced permeabilization.	Differences in membrane fluidity and composition make microbial membranes more vulnerable.
Intracellular Targeting	Can translocate across the membrane to inhibit DNA and RNA synthesis. mdpi.comnih.govnih.gov	Translocation is significantly less efficient.	Provides an alternative killing mechanism specific to bacteria.

Biological Role and Physiological Context of Winter Flounder 4 in Pseudopleuronectes Americanus

Tissue-Specific Distribution and Localization

The expression of Winter Flounder 4 (WF4) is localized in specific tissues, playing a vital role in the mucosal immune defense of Pseudopleuronectes americanus. Research has identified the predominant expression of WF4 in the gills and skin of the winter flounder. google.com These tissues represent critical interfaces between the fish and its aqueous environment, making them primary sites for pathogen entry.

Further investigation through the analysis of cDNA libraries has also detected WF4, a hepcidin-like peptide, in the spleen and liver. researchgate.net The liver is a primary site for the synthesis of many antimicrobial peptides, including hepcidins, while the spleen is a key organ in the fish's immune system. researchgate.net The presence of WF4 in these tissues underscores its systemic role in innate immunity. The differential detection of WF4 in various tissues may be attributed to different experimental methodologies and the specific physiological state of the fish examined.

Interactive Data Table: Tissue Distribution of this compound and Related Peptides

Peptide	Gill	Skin	Spleen	Liver	Intestine	Stomach	Muscle	Reference
WF4	Predominantly Detected	Predominantly Detected	Detected in cDNA library	Detected in cDNA library	-	-	-	google.comresearchgate.net
WF1	Predominantly Detected	Predominantly Detected	-	-	-	-	-	google.com
WF2	Detected	Predominantly Detected	-	Detected	Detected	Detected	Detected	google.com
WF3	Detected	Detected	-	Detected	Detected	Detected	Detected	google.com

Contribution to Innate Epithelial Defense Barriers

As a component of the innate immune system, WF4 is integral to the defense mechanisms at epithelial surfaces. The skin and gills of fish are covered by a mucus layer, which acts as a physical and chemical barrier against a wide array of pathogens. mdpi.commdpi.com Antimicrobial peptides like WF4 are secreted into this mucus, providing a first line of defense by directly neutralizing invading microorganisms. mdpi.com

The primary mechanism of action for many antimicrobial peptides, including pleurocidins to which WF4 is related, involves the disruption of microbial cell membranes. mdpi.com Their cationic and amphipathic properties facilitate interaction with and insertion into the negatively charged bacterial membranes, leading to pore formation and subsequent cell lysis. vulcanchem.com This broad-spectrum activity is crucial for protecting the fish from a variety of potential bacterial pathogens present in the aquatic environment.

Regulation of WF4 Expression in Response to Pathogen Challenge or Environmental Stimuli

The expression of antimicrobial peptides in teleosts is dynamically regulated in response to various stimuli, including the presence of pathogens. nih.gov Studies on hepcidins, the family to which WF4 belongs, have shown that their expression is significantly upregulated following a bacterial challenge. nih.gov For instance, infection with the pathogen Aeromonas salmonicida has been shown to induce hepcidin (B1576463) expression in various tissues of fish. google.com

While direct evidence for the regulation of WF4 in P. americanus by specific pathogens is not extensively detailed, the general response of hepcidin-like peptides suggests a similar induction mechanism. nih.gov This inducible expression allows the fish to mount a rapid and targeted defense against invading microbes, conserving energy when the risk of infection is low and amplifying the response when threatened. The expression of different pleurocidin-like genes has also been observed to vary at different developmental stages, indicating a complex regulatory control that adapts to the changing vulnerabilities of the fish throughout its life cycle. mdpi.com

Interplay with Other Components of the Teleost Innate Immune System

The function of WF4 is not isolated but is part of a coordinated innate immune response involving various cellular and molecular components. Piscidins, the larger family of antimicrobial peptides that includes pleurocidins, are known to be expressed by immune cells such as mast cells, phagocytic granulocytes, and eosinophilic granulocytes. mdpi.com This suggests a direct link between WF4 and the cellular arm of the innate immune system.

Furthermore, hepcidins have been shown to possess immunomodulatory functions, influencing the production of key signaling molecules called cytokines. nih.govnih.gov In teleosts, hepcidin can upregulate the expression of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β), as well as the anti-inflammatory cytokine Interleukin-10 (IL-10). nih.gov This modulation of the cytokine network indicates that WF4 may not only have direct antimicrobial activity but also plays a role in orchestrating the broader immune response to infection. The interplay between different antimicrobial peptides, such as the synergistic effects observed between WF2, WF3, and WF4, further highlights the complexity and cooperative nature of the fish's innate defenses. vulcanchem.com

Interactive Data Table: Investigated Immune Interactions of Teleost Antimicrobial Peptides

Peptide Family	Interacting Immune Component	Observed Effect	Reference
Piscidins	Mast cells, phagocytic granulocytes, eosinophilic granulocytes	Expressed by these cells	mdpi.com
Hepcidins	Leukocytes	Upregulation of TNF-α, IL-1β, IL-10	nih.govnih.gov
Pleurocidins (WF2, WF3, WF4)	Other pleurocidins	Synergistic antimicrobial activity	vulcanchem.com

Advanced Methodological Approaches in Winter Flounder 4 Research

Solid-Phase Peptide Synthesis and Analog Derivatization for Structure-Activity Relationship Studies

Solid-phase peptide synthesis (SPPS) is a cornerstone technique for producing winter flounder peptides and their analogs to investigate structure-activity relationships (SAR). nih.govdiva-portal.orgupm.edu.myucsd.edu This method allows for the systematic modification of the peptide sequence, enabling researchers to probe the role of specific amino acids in the peptide's biological activity. nih.govnih.gov

For instance, the synthesis of various analogs of the 37-residue Type I AFP has been instrumental in understanding the structural requirements for its antifreeze properties. nih.govnih.gov Researchers have synthesized truncated versions of the native AFP to identify the minimal sequence necessary for antifreeze activity. mdpi.com Additionally, the substitution of key amino acid residues, such as threonine, with other natural or unnatural amino acids has provided insights into their role in ice crystal binding. nih.govacs.org For example, mutating the four threonine residues to serine, valine, alanine (B10760859), or glycine (B1666218) in a synthetic AFP analog revealed that the threonine hydroxyl groups are not essential for antifreeze activity, challenging previous hypotheses. acs.org

Similarly, derivatization of antimicrobial peptides like pleurocidin (B1576808) has been used to enhance their therapeutic potential. By creating analogs with altered charge, hydrophobicity, or length, scientists can study how these properties affect antimicrobial potency and target specificity. researchgate.net The use of Fmoc-based solid-phase synthesis is a common strategy for producing these peptide analogs. ucsd.edumdpi.com

Table 1: Examples of Synthetic Analogs of Winter Flounder AFP and their Impact on Activity

Analogue Description	Key Findings	Reference(s)
COOH-terminal peptide fragments (36-, 33-, 27-, 26-, 16-, and 15-mers)	Peptides with acidic N-terminal residues showed greater helix formation and thermal stability.	nih.gov
Threonine residues mutated to serine	Resulted in no or extremely weak interaction with ice.	acs.org
Threonine residues mutated to valine	Exhibited thermal hysteresis comparable to the native protein.	acs.org
Threonine residues mutated to 2-amino butyric acid	Showed reduced hysteresis compared to the native protein.	nih.gov

Biophysical Techniques for Peptide-Membrane Interaction Characterization

A suite of biophysical techniques is employed to characterize the interactions between winter flounder peptides and biological membranes, which is crucial for understanding the mechanism of action of antimicrobial peptides like pleurocidin. tandfonline.comacs.org

Circular Dichroism (CD) Spectroscopy: CD spectroscopy is widely used to determine the secondary structure of winter flounder peptides in different environments. nih.govmdpi.complos.org For example, studies have shown that pleurocidin is largely unstructured in aqueous solution but adopts an α-helical conformation in the presence of membrane-mimicking environments like trifluoroethanol (TFE) or lipid vesicles. acs.orgmdpi.com Similarly, CD has been used to assess the helical content of synthetic AFP analogs, revealing a correlation between α-helicity and antifreeze activity. mdpi.comacs.org The characteristic minima near 208 and 222 nm in CD spectra are indicative of a high degree of helicity. mdpi.com

Isothermal Titration Calorimetry (ITC): ITC is a powerful tool for directly measuring the thermodynamic parameters of peptide-membrane binding, including binding affinity (Ka), enthalpy (ΔH), and entropy (ΔS). researchgate.netprofacgen.com This technique has been used to study the interaction of piscidin, another fish antimicrobial peptide, with lipid vesicles, providing quantitative data on the binding process. nih.gov For winter flounder peptides, ITC can elucidate the energetics of their association with bacterial or model membranes, helping to differentiate between electrostatic and hydrophobic contributions to binding. researchgate.net

Fluorescence Spectroscopy: The intrinsic fluorescence of tryptophan residues within a peptide sequence is often utilized to probe the peptide's local environment and its interaction with lipid membranes. tandfonline.comusda.gov For pleurocidin, which contains a tryptophan residue, fluorescence spectroscopy has shown that the peptide inserts into the hydrophobic core of lipid bilayers. tandfonline.comtandfonline.com A blue shift in the maximum emission wavelength and an increase in fluorescence intensity are indicative of the tryptophan moving from an aqueous to a more hydrophobic environment. usda.govtandfonline.com

Table 2: Biophysical Characterization of Pleurocidin-Membrane Interaction

Technique	Observation	Interpretation	Reference(s)
Circular Dichroism (CD)	Transition from random coil to α-helix in membrane-mimicking environments.	The peptide folds upon interacting with the membrane.	acs.orgmdpi.com

High-Resolution Microscopic Imaging Techniques for Cellular Interaction Visualization

While specific studies detailing the use of high-resolution microscopic imaging for "Winter flounder 4" are not available, this methodology is crucial in peptide research. Techniques such as fluorescence microscopy are used to visualize the interactions of peptides with cells. For instance, fluorescence microscopy with DNA-binding dyes has been used to monitor the apoptotic effects of a pleurocidin-amide on cancer cells, revealing insights into its mechanism of cell death. mdpi.com Such techniques could be applied to track the localization of fluorescently-labeled winter flounder peptides within bacterial or host cells, providing direct visual evidence of their cellular targets and trafficking pathways.

Gene Editing and Heterologous Expression Systems for Functional Analysis

The production of recombinant winter flounder peptides in various expression systems is a key strategy for obtaining larger quantities of these peptides for functional and structural studies. nih.govmdpi.com

The Pichia pastoris expression system has been utilized for the recombinant expression of pleurocidin cDNA. nih.gov This system allows for the production of the peptide, which can then be purified and used in various assays. While transcription of the pleurocidin gene was successful, further optimization was needed for detectable peptide expression. nih.gov

In addition to production, gene expression studies have provided insights into the physiological roles of these peptides. For example, RT-PCR analyses have shown that different pleurocidin genes are expressed in a tissue-specific manner, with some being predominant in the skin and others in the intestine. nih.gov Furthermore, developmental expression studies have revealed that pleurocidin gene expression begins at a specific stage in winter flounder larvae, suggesting a role in early life-stage immunity. nih.gov

Computational Modeling and Molecular Dynamics Simulations of Peptide-Membrane Systems

Computational approaches, particularly molecular dynamics (MD) simulations, are increasingly used to provide atomic-level insights into the behavior of winter flounder peptides and their interactions with their environment. nih.govoup.comacs.org

MD simulations have been employed to study the stability of the α-helical conformation of the winter flounder AFP in aqueous solution. nih.gov These simulations have identified key interactions, such as salt bridges and hydrogen bonds, that stabilize the helical structure. nih.gov Furthermore, MD simulations have been used to investigate the binding mechanism of AFP to ice crystals, suggesting that the spacing of threonine residues on the peptide's surface matches the ice lattice, facilitating binding and inhibiting ice growth. oup.comtandfonline.com

For antimicrobial peptides like pleurocidin, MD simulations have been used to model their interaction with bacterial membranes. news-medical.netresearchgate.net These studies can reveal how the peptides insert into the lipid bilayer, disrupt the membrane structure, and form pores, leading to bacterial cell death. researchgate.net By combining computational and experimental data, researchers can build comprehensive models of the synergistic interactions between different winter flounder antimicrobial peptides. news-medical.netrsc.org

Table 3: Compound Names Mentioned

Compound Name
2-amino butyric acid
Acetonitrile
Alanine
Arginine
Asparagine
Aspartic acid
Calcium chloride
Cholesterol
Dodecylphosphocholine (B1670865) (DPC)
EggPC (Egg phosphatidylcholine)
EggPC/DOPE (Egg phosphatidylcholine/Dioleoylphosphatidylethanolamine)
EYPC (Egg yolk phosphatidylcholine)
EYPC/EYPG (Egg yolk phosphatidylcholine/Egg yolk phosphatidylglycerol)
Glycine
Isoleucine
Leucine
Lysine
Pleurocidin
Pseudopleuronectes americanus
Serine
Sodium chloride
Threonine
Trifluoroethanol (TFE)
Valine

Comparative Analysis and Evolutionary Insights of Winter Flounder 4 Within Fish Amps

Sequence and Structural Homology with Other Flatfish Pleurocidins and AMP Families

The antimicrobial peptides found in winter flounder belong to the pleurocidin (B1576808) family, a group of cationic, amphipathic peptides that are a key part of the fish's innate immune system. ebi.ac.uknih.gov Pleurocidins were first isolated from the skin mucus of the winter flounder and are characterized by their linear, α-helical structure. frontiersin.orgnih.gov The original pleurocidin is a 25-amino acid peptide with the sequence GWGSFFKKAAHVGKHVGKAALTHYL. asm.org

Subsequent studies have identified a family of pleurocidin-like peptides in the winter flounder, including those designated WF1, WF2, WF3, and WF4, among others. capes.gov.brnih.gov These peptides share a conserved 22-amino acid signal peptide, but the mature 25-amino acid region shows some variation. capes.gov.brnih.gov For instance, the peptide designated WF2 has a sequence identical to the originally described pleurocidin. capes.gov.br

Structurally, pleurocidins are designed to interact with microbial membranes. They adopt an amphipathic α-helical conformation, meaning one side of the helix is hydrophobic (water-repelling) and the other is hydrophilic (water-attracting). frontiersin.orgtandfonline.com This structure is crucial for their antimicrobial activity, allowing them to disrupt bacterial cell membranes. nih.govasm.org

The pleurocidin family shows homology to other AMP families beyond flatfish. Notably, they share sequence similarities with dermaseptins from tree frogs and ceratotoxins from the Mediterranean fruit fly, suggesting a deep evolutionary origin for this type of antimicrobial defense. nih.govasm.org More broadly, they are part of the piscidin family of fish-specific AMPs, which also includes peptides like moronecidin and epinecidin. nih.govtrjfas.org While structurally similar, the sequence homology within the wider piscidin family can be low, indicating significant diversification. trjfas.org

Table 1: Homologous Antimicrobial Peptide Families

Peptide Family	Representative Organism(s)	Key Structural Feature	Reference(s)
Pleurocidins	Winter Flounder, Flatfish	Amphipathic α-helix	ebi.ac.uknih.gov
Piscidins	Striped Bass, various fish	Amphipathic α-helix	nih.govtrjfas.org
Dermaseptins	Tree Frogs	Amphipathic α-helix	nih.govasm.org
Ceratotoxins	Mediterranean Fruit Fly	Amphipathic α-helix	nih.govasm.org
Cathelicidins	Mammals, Fish	Varied, often α-helical	nih.govnih.gov
Defensins	Vertebrates, Invertebrates	Cysteine-stabilized β-sheet	nih.gov

Divergence and Conservation of Functional Domains Across Species

However, the specific amino acid sequences, particularly in the central and C-terminal regions, show more variability. nih.gov This divergence is thought to be a result of positive selection, where mutations that create new or enhanced functions are favored. mdpi.com For example, while some winter flounder peptides like pleurocidin (WF2) are potent on their own, others like WF1, WF1a, and WF3 show minimal individual activity but can act synergistically with more powerful peptides to enhance their bactericidal effects. news-medical.net The peptide known as WF4 has demonstrated notable activity against Gram-negative bacteria. news-medical.net

This suggests that some of these peptides have evolved specialized or complementary roles. The synergy observed between different winter flounder AMPs indicates a sophisticated defense mechanism where the combination of peptides is more effective than the sum of its parts. news-medical.net This cooperative action may involve the formation of hetero-oligomers that can more effectively create pores in bacterial membranes. news-medical.net

Evolutionary Pressures Shaping Fish Antimicrobial Peptide Repertoires

The diversity of antimicrobial peptides in fish is a direct result of the immense evolutionary pressure exerted by pathogens in aquatic environments. nih.govnih.gov Fish live in a microbe-rich world, and their mucosal surfaces are a primary line of defense against infection. nih.gov This constant interaction with a diverse array of bacteria, viruses, and fungi drives a co-evolutionary "arms race". nih.govresearchgate.net

Several key evolutionary forces shape the AMP repertoire in fish:

Positive Selection: As pathogens evolve to resist existing AMPs, there is strong selective pressure for the host to develop new or modified peptides. mdpi.com This is evident in the high diversity found in the mature peptide region of piscidins, which is the part that directly interacts with pathogens. mdpi.com

Gene Duplication: The presence of multiple, slightly different pleurocidin genes in the winter flounder genome suggests that gene duplication has been a key evolutionary mechanism. capes.gov.brnih.gov Duplication creates redundant copies of a gene, freeing one copy to accumulate mutations and potentially evolve a new function (neofunctionalization) without losing the original peptide's protective role. frontiersin.org

Environmental Specificity: The chemical properties of the aquatic environment, such as high salinity, can influence AMP evolution. Fish AMPs, including some pleurocidins, have evolved to remain active in high salt concentrations, a trait not always shared by their terrestrial counterparts. nih.govfrontiersin.org

Implications for Understanding Host-Pathogen Co-evolution in Aquatic Environments

The study of winter flounder AMPs provides valuable insights into the complex dynamics of host-pathogen co-evolution. The development of a diverse and synergistic peptide arsenal (B13267) highlights a strategy of "combinatorial immunity," where the host can generate a wide range of defensive responses from a limited number of genes. news-medical.net

This co-evolutionary process leads to a dynamic equilibrium. researchgate.net The host's AMPs exert selective pressure on pathogens to evolve resistance mechanisms, such as altering their cell membrane charge. researchgate.netoup.com In turn, this resistance drives the evolution of new and more potent host AMPs. nih.gov This reciprocal adaptation is a fundamental process that maintains the diversity of both host immune genes and pathogen virulence factors. nih.govresearchgate.net

Understanding these evolutionary dynamics is not just of academic interest. It has practical implications for aquaculture, where disease outbreaks are a major concern, and for the development of new antibiotics. nih.gov The synergistic interactions observed in winter flounder peptides suggest that combinations of AMPs could be a powerful therapeutic strategy to overcome antibiotic resistance. news-medical.net By studying the products of this ancient evolutionary conflict, we can learn how to design more effective and sustainable antimicrobial therapies.

Future Research Trajectories and Unexplored Academic Avenues for Winter Flounder 4

Elucidation of Novel Biological Functions Beyond Direct Antimicrobial Action

The functions of antimicrobial peptides often extend beyond simply killing microbes. uenf.br Many AMPs are now recognized as multifunctional effector molecules in the immune system, capable of modulating inflammation, recruiting immune cells, and even targeting cancerous cells. uenf.brfrontiersin.org Research on pleurocidin (B1576808), a closely related peptide from the same species, has revealed its ability to attack membranes via toroidal pore and carpet models and inhibit internal metabolic processes. mdpi.com Furthermore, some pleurocidins and their derivatives have demonstrated selective cytotoxicity against cancer cell lines and the ability to activate immune cells like mast cells. vulcanchem.commdpi.com

Future investigations into WF4 should systematically explore these non-canonical functions. A primary avenue would be to investigate its immunomodulatory capabilities. Does WF4 influence the migration and activation of immune cells such as neutrophils and macrophages? Can it modulate the release of cytokines and other inflammatory mediators? Similarly, its potential as an anticancer agent warrants exploration. Screening WF4 against a panel of cancer cell lines compared to healthy primary cells could reveal selective cytotoxic activities, a promising characteristic for therapeutic development. vulcanchem.commdpi.com Uncovering these functions would reframe WF4 from a simple antibiotic to a complex immune modulator.

Investigation of Post-Translational Modifications and their Impact on Peptide Activity and Stability

Post-translational modifications (PTMs) can dramatically alter a peptide's structure, stability, and biological activity. acs.org For antimicrobial peptides, PTMs such as C-terminal amidation are known to be critical. For example, the C-terminal amidation of pleurocidin created a derivative, Ple-a, with significantly enhanced antibacterial and anticancer activities. mdpi.com Other modifications like glycosylation or lipidation could also play pivotal roles. mdpi.com

A crucial research trajectory is to determine if WF4 undergoes PTMs in its natural state within the winter flounder. This would involve isolating the native peptide and using advanced mass spectrometry techniques to identify any modifications. Subsequently, synthetic versions of WF4 with and without these specific PTMs could be produced to systematically assess their impact on:

Antimicrobial Potency: How does each modification affect the minimum inhibitory concentration (MIC) against various pathogens?

Stability: Does modification increase resistance to proteolysis in biological fluids like serum? acs.org

Conformational Properties: How do PTMs influence WF4's ability to adopt different secondary structures, such as α-helices, which are often crucial for membrane interaction? vulcanchem.com

Understanding the role of PTMs is essential for a complete biochemical profile of WF4 and for designing more robust and effective synthetic analogues.

High-Throughput Screening and Proteomic Approaches for Identifying WF4-Interacting Biomolecules

The biological action of WF4 is mediated by its interactions with other biomolecules. Identifying these interacting partners is key to understanding its mechanism of action. Modern high-throughput and proteomic methods provide powerful tools for this purpose.

High-Throughput Screening (HTS): Peptide microarrays can be used to screen for WF4's binding affinity against thousands of different molecules simultaneously, including lipids, nucleic acids, and other proteins. acs.orgacs.org This could rapidly identify potential cellular receptors or intracellular targets. HTS can also be configured to screen for function, for instance by using vesicle-based screens to rapidly select for peptides that permeabilize different types of model membranes. nih.gov

Proteomic Approaches: To identify proteins that interact with WF4 within a cell, affinity purification-mass spectrometry (AP-MS) is a powerful technique. trinklelab.com This involves using a "bait" (a tagged version of WF4) to pull its binding partners out of a cell lysate, which are then identified by mass spectrometry. For capturing weaker or more transient interactions that occur in a physiological context, proximity-labeling techniques like BioID or APEX/TurboID are superior. trinklelab.comahajournals.org In this method, WF4 is fused to an enzyme that releases a reactive label (like biotin), tagging any proteins in its immediate vicinity for later identification. ahajournals.org These approaches could reveal, for example, if WF4 interacts with specific membrane proteins to facilitate entry or with intracellular proteins to disrupt metabolic pathways. nih.govnih.gov

Technique	Principle	Potential Application for WF4 Research	Reference
Peptide Microarrays	Immobilized peptides are screened for binding against a library of labeled molecules.	Identify binding partners (lipids, proteins, etc.) for WF4 from a large pool of candidates.	acs.org
Affinity Purification-Mass Spectrometry (AP-MS)	A tagged "bait" protein (WF4) is used to capture interacting "prey" proteins from a cell lysate for identification.	Identify stable protein complexes that form with WF4 inside or on the surface of a cell.	trinklelab.com
Proximity-Dependent Biotinylation (e.g., BioID, TurboID)	WF4 is fused to a ligase that biotinylates nearby proteins within a living cell, capturing both stable and transient interactions.	Map the local protein environment of WF4 to uncover transient binding partners and its subcellular localization.	ahajournals.org

Development of Predictive Theoretical Models for AMP Efficacy and Specificity

The discovery of new AMPs can be accelerated by computational and theoretical models. nih.gov Machine learning (ML) and deep learning (DL) algorithms can be trained on existing AMP databases to recognize the sequence features that confer antimicrobial activity. mdpi.comfrontiersin.org These models analyze properties like amino acid composition, net charge, hydrophobicity, and structural motifs to predict the efficacy and spectrum of novel peptide sequences, reducing the time and cost of experimental screening. frontiersin.orgasm.org

Future research should focus on developing predictive models specifically tailored to pleurocidin-like peptides. By creating a curated dataset of WF4 and its known analogues, along with their corresponding activities, a specialized ML model could be trained. Such a model would serve two primary purposes:

Prediction: To accurately forecast the antimicrobial potency (e.g., MIC value) of newly designed WF4 variants against specific pathogens. acs.org

Rational Design: To guide the in silico design of new WF4-based peptides with enhanced characteristics, such as increased specificity for pathogenic membranes over host cells, or improved activity against drug-resistant bacteria. nih.gov

Integrating these computational approaches with wet-lab experiments would create a powerful feedback loop for the rapid development of next-generation antimicrobial agents based on the WF4 scaffold. frontiersin.org

Expanding Research to Diverse Pseudopleuronectes americanus Populations and Environmental Conditions

The winter flounder inhabits a wide range of coastal waters, from Canada to the USA, exposing different populations to varied environmental conditions. tandfonline.com Factors such as water temperature, salinity, and dissolved oxygen are known to impact the growth, survival, and physiology of these fish. researchgate.netillinoisstate.edu Furthermore, studies have suggested that some winter flounder populations are genetically distinct and may exhibit local adaptations. tandfonline.com

This natural diversity presents a valuable and unexplored research opportunity. Future studies should investigate whether the WF4 peptide itself exhibits variation across these different populations. This research would involve:

Population Genomics: Collecting samples from geographically and environmentally distinct winter flounder populations.

Sequence Analysis: Sequencing the gene encoding WF4 to identify any single-nucleotide polymorphisms (SNPs) or other variations that lead to changes in the peptide's amino acid sequence.

Expression Profiling: Using quantitative PCR (qPCR) to measure WF4 mRNA expression levels in fish from different environments to see if its production is influenced by environmental stressors like temperature changes or pathogen exposure. uri.edu

Discovering naturally occurring WF4 variants could reveal novel sequences with potentially enhanced or specialized activities, providing new templates for therapeutic design. This eco-evolutionary approach would connect the peptide's molecular function to the fish's adaptation to its specific habitat.

Q & A

Q. How are Winter Flounder Stage 4 larvae identified and distinguished from earlier life stages in field studies?

Stage 4 larvae are identified by morphological traits (e.g., fin development, pigmentation) and size metrics (typically 6–12 mm). Taxonomic keys and molecular markers (e.g., mitochondrial DNA barcoding) are used to avoid misclassification with sympatric species like Summer Flounder . Standardized protocols from ecosystem surveys (e.g., RV surveys in NAFO Div. 4T) recommend combining microscopy with genetic validation to reduce misidentification errors .

Q. What methodologies are recommended for sampling Winter Flounder Stage 4 larvae in estuarine habitats?

Stratified random sampling using fine-mesh plankton nets (≤500 µm) is optimal in shallow-water nurseries. Tidal cycles and sediment type (e.g., silt vs. sand) must be accounted for, as Stage 4 larvae exhibit habitat-specific distribution patterns . Data should include salinity, temperature, and prey density to contextualize larval abundance .

Q. How do researchers quantify survival rates of Stage 4 larvae in controlled laboratory experiments?

Survival assays under varying pH (ocean acidification), temperature, and prey availability are conducted in recirculating aquaculture systems. Metrics include:

• Daily Growth Rate : Measured via otolith microchemistry.
• Mortality Thresholds : Calculated using Kaplan-Meier survival analysis. Studies by NOAA’s Northeast Fisheries Science Center emphasize replicating natural diurnal cycles to avoid experimental artifacts .

Advanced Research Questions

Q. How can conflicting data on Winter Flounder Stage 4 recruitment trends (e.g., survey vs. commercial catch data) be resolved?

Discrepancies often arise from survey scope limitations (e.g., RV surveys in Div. 4T exclude inshore habitats). Advanced approaches include:

• Spatial Modeling : GIS-based habitat suitability models to identify unsampled nurseries .
• Meta-Analysis : Harmonizing port-sampling data (commercial catches) with research surveys using Bayesian hierarchical models .
• Genetic Stock Identification : Resolving population substructure to clarify regional recruitment variability .

Q. What experimental designs address the synergistic effects of multiple stressors (e.g., hypoxia + warming) on Stage 4 larvae?

Factorial designs with orthogonal stressors (e.g., 2x2 matrix: normoxia/hypoxia × ambient/warming) are recommended. Response variables include:

• Metabolic Rate : Respirometry under controlled O₂ levels.
• Gene Expression : RNA-seq to identify stress-response pathways (e.g., heat shock proteins). NOAA’s attribute-specific individual-based models (IBMs) integrate lab results to project population-level impacts under climate scenarios .

Q. How do researchers validate age-length keys for Stage 4 larvae when direct aging (via otoliths) is challenging?

Indirect methods include:

• Size-Frequency Analysis : Gaussian mixture models to decompose multimodal distributions into age cohorts.
• Stable Isotope Analysis : δ¹⁵N and δ¹³C ratios to infer trophic shifts correlated with developmental stages. A 2012 Canadian study used Virtual Population Analysis (VPA) to reconcile age-length data from port sampling and research surveys, though uncertainties persist for ages <3 .

Data Management and Analysis

Q. What statistical tools are appropriate for analyzing non-normal larval abundance data?

Zero-inflated negative binomial (ZINB) regression accounts for overdispersion and frequent zero counts in larval surveys. For time-series data, generalized additive models (GAMs) detect non-linear trends in abundance relative to environmental covariates (e.g., pH, temperature) .

Q. How should researchers address gaps in long-term datasets for Winter Flounder Stage 4 larvae?

Imputation techniques (e.g., multiple imputation by chained equations, MICE) or paleolimnological proxies (e.g., sediment cores for historical hypoxia events) can fill temporal gaps. However, NMFS advises caution when extrapolating beyond the observed range .

Ethical and Ecological Considerations

Q. What protocols mitigate habitat destruction during dredging studies in Winter Flounder EFH (Essential Fish Habitat)?

Pre-dredge surveys using side-scan sonar identify EFH spawning grounds (subtidal zones ≤-16.4 MLW). Shading impacts from infrastructure are minimized by seasonal restrictions (avoiding spawning peaks: March–May) and habitat offsets (e.g., artificial reef deployment) .

Q. How do seal predation estimates influence Winter Flounder population models?

Grey seal diets in the Gulf of St. Lawrence suggest predation removes up to 10,000 tonnes annually. Stage-specific predation rates are modeled using Lotka-Volterra equations, but uncertainties in seal foraging behavior require sensitivity analysis .